Cas no 668972-79-0 (ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate)
668972-79-0 structure
Product Name:ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate
CAS No:668972-79-0
MF:C13H13NO4
MW:247.246623754501
CID:1713353
PubChem ID:60095247
Update Time:2025-09-20
ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxazolecarboxylic acid, 5-(3-methoxyphenyl)-, ethyl ester
- ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate
- F1967-2787
- AKOS026713863
- SCHEMBL6835630
- ethyl 5-(3-methoxyphenyl)-1,3-oxazole-2-carboxylate
- 668972-79-0
-
- Inchi: 1S/C13H13NO4/c1-3-17-13(15)12-14-8-11(18-12)9-5-4-6-10(7-9)16-2/h4-8H,3H2,1-2H3
- InChI Key: UHFHPALPRBBAHY-UHFFFAOYSA-N
- SMILES: O1C(C(=O)OCC)=NC=C1C1C=CC=C(C=1)OC
Computed Properties
- Exact Mass: 247.08449
- Monoisotopic Mass: 247.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 61.6Ų
Experimental Properties
- PSA: 61.56
ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E288361-100mg |
ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate |
668972-79-0 | 100mg |
$ 95.00 | 2022-06-05 | ||
| TRC | E288361-500mg |
ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate |
668972-79-0 | 500mg |
$ 320.00 | 2022-06-05 | ||
| TRC | E288361-1g |
ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate |
668972-79-0 | 1g |
$ 475.00 | 2022-06-05 | ||
| Life Chemicals | F1967-2787-0.25g |
ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate |
668972-79-0 | 95%+ | 0.25g |
$302.0 | 2023-09-06 | |
| Life Chemicals | F1967-2787-0.5g |
ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate |
668972-79-0 | 95%+ | 0.5g |
$318.0 | 2023-09-06 | |
| Life Chemicals | F1967-2787-1g |
ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate |
668972-79-0 | 95%+ | 1g |
$335.0 | 2023-09-06 | |
| Life Chemicals | F1967-2787-2.5g |
ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate |
668972-79-0 | 95%+ | 2.5g |
$670.0 | 2023-09-06 | |
| Life Chemicals | F1967-2787-5g |
ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate |
668972-79-0 | 95%+ | 5g |
$1005.0 | 2023-09-06 | |
| Life Chemicals | F1967-2787-10g |
ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate |
668972-79-0 | 95%+ | 10g |
$1407.0 | 2023-09-06 |
ethyl 5-(3-methoxyphenyl)oxazole-2-carboxylate Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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